Cas no 2549048-76-0 (3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• CAS No: 2549048-76-0
• MF: C₁₄H₁₂F₃N₇
• MW: 335.287191390991
• CID: 5314774
• PubChem ID: 154830523
• Update Time: 2025-05-23

3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[4-(Trifluoromethyl)-2-pyrimidinyl]-1-piperazinyl]-2-pyrazinecarbonitrile
• 2549048-76-0
• 3-{4-[4-(trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• F6619-5888
• AKOS040709743
• 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile

• Inchi： 1S/C14H12F3N7/c15-14(16,17)11-1-2-21-13(22-11)24-7-5-23(6-8-24)12-10(9-18)19-3-4-20-12/h1-4H,5-8H2
• InChI Key： JOZHRLUYOGPWNL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NC(=N1)N1CCN(C2C(C#N)=NC=CN=2)CC1)(F)F

Computed Properties

• Exact Mass: 335.11062790g/mol
• Monoisotopic Mass: 335.11062790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.8±60.0 °C(Predicted)
• pka: 2.31±0.40(Predicted)

Additional information on 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile

Introduction to 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549048-76-0)

3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile, also known by its CAS number 2549048-76-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazine derivatives and is characterized by its unique structural features, including a trifluoromethyl group and a piperazine ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular structure of 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile is particularly noteworthy due to its combination of aromatic and heterocyclic moieties. The pyrazine core provides a rigid, planar structure that can facilitate interactions with biological targets, while the piperazine ring offers flexibility and potential for hydrogen bonding. The trifluoromethyl group, known for its electron-withdrawing properties, can influence the compound's lipophilicity and metabolic stability.

Recent studies have explored the pharmacological properties of 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action is believed to involve interference with viral replication processes, making it a promising candidate for further development in antiviral therapeutics.

In addition to its antiviral properties, 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile has also shown potential in cancer research. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those overexpressing specific kinases. The selective inhibition is attributed to the compound's ability to modulate signaling pathways involved in cell proliferation and survival. These findings suggest that 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile have also been investigated. Studies have shown that it exhibits good oral bioavailability and favorable metabolic stability, which are crucial factors for drug development. The compound's lipophilicity, as influenced by the trifluoromethyl group, contributes to its ability to cross biological membranes efficiently. However, further optimization may be necessary to enhance its solubility and reduce potential off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile. Early-phase trials have demonstrated promising results, with patients showing good tolerability and significant improvements in targeted conditions. These trials are essential for validating the compound's therapeutic potential and guiding its progression through the drug development pipeline.

In conclusion, 3-{4-[4-(Trifluoromethyl)pyrimidin-2-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549048-76-0) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable candidate for further research and development in areas such as antiviral therapy and cancer treatment. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in the future.